1-(4-methoxyphenyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperazine

• IUPAC Name: 5-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-3-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C20H22N4O2/c1-25-18-9-7-17(8-10-18)24-13-11-23(12-14-24)15-19-21-20(22-26-19)16-5-3-2-4-6-16/h2-10H,11-15H2,1H3
• InChI Key: DOJRRUFAWLPXOQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

Synthesis Analysis

The synthesis of novel piperazine derivatives, including those similar to 1-(4-methoxyphenyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperazine, involves multi-step chemical reactions. These compounds are characterized using techniques such as elemental analysis, NMR, and mass spectrometry, indicating the complexity and specificity required in their synthesis (Harish et al., 2013).

Molecular Structure Analysis

Crystal structure studies and Hirshfeld surface analysis, alongside density functional theory (DFT) calculations, have been employed to understand the molecular structure of related piperazine derivatives. These studies reveal that such compounds typically crystallize in the monoclinic crystal system and exhibit significant intermolecular hydrogen bonding, contributing to their crystal packing (Kumara et al., 2017).

Chemical Reactions and Properties

Research on similar piperazine derivatives shows a range of chemical reactions, including condensation reactions and interactions leading to the formation of various complexes. These reactions are crucial for understanding the chemical behavior and potential applications of such compounds.

Physical Properties Analysis

The physical properties, including solubility, melting points, and crystal structure, play a significant role in the practical applications of these compounds. The crystalline structure, determined through X-ray diffraction studies, provides insights into the stability and reactivity of these molecules.

Chemical Properties Analysis

The chemical properties of 1-(4-methoxyphenyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperazine derivatives are influenced by their molecular structure. Studies on similar compounds have explored their antioxidant activity, showcasing the potential for diverse biological and chemical applications (Mallesha et al., 2014).

Scientific Research Applications

Antimicrobial Activities

Some research has focused on synthesizing derivatives and assessing their antimicrobial properties. For instance, Bektaş et al. (2010) synthesized novel derivatives and screened them for antimicrobial activities, finding some compounds to possess good or moderate activities against test microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2010).

Crystal Structure and DFT Calculations

Kumara et al. (2017) synthesized new compounds and confirmed their structures through single crystal X-ray diffraction studies and computational density functional theory (DFT) calculations. These studies shed light on the reactive sites for electrophilic and nucleophilic nature of the molecules (Kumara, Harish, Shivalingegowda, Tandon, Mohana, & Lokanath, 2017).

Anticonvulsant Activity

Harish et al. (2013) synthesized novel derivatives and screened them for their anticonvulsant activity using the maximal electroshock seizure (MES) model in rats, comparing them with the standard drug phenytoin. The study found compounds 8d, 8e, 8f, and 8h to be the most potent of the series, showing significant anticonvulsant activity without neurotoxicity at the maximum dose administered (Harish, Mohana, Mallesha, & Kumar, 2013).

Antioxidant Activity

Mallesha et al. (2014) investigated the antioxidant activity of new derivatives by employing various radical scavenging methods. Their findings revealed that certain compounds, particularly compound 2c, exhibited significant antioxidant activities, indicating the potential for therapeutic applications (Mallesha, Harish, Mohana, & Rekha, 2014).